4,6-dimethyl-N-[2-(1,3-thiazol-2-yl)propyl]pyrimidin-2-amine

• IUPAC Name: 4,6-dimethyl-N-[2-(1,3-thiazol-2-yl)propyl]pyrimidin-2-amine
• InChI: InChI=1S/C12H16N4S/c1-8(11-13-4-5-17-11)7-14-12-15-9(2)6-10(3)16-12/h4-6,8H,7H2,1-3H3,(H,14,15,16)
• InChI Key: SLYLNCOHAFUDNV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)NCC(C)C2=NC=CS2)C
• Molecular Formula: C12H16N4S
• Molecular Weight: 248.35 g/mol

Description

4,6-dimethyl-N-[2-(1,3-thiazol-2-yl)propyl]pyrimidin-2-amine is a chemical compound that has gained interest in scientific research due to its potential applications in various fields. This compound is also known as TAK-659 and is a selective inhibitor of the protein kinase BTK (Bruton's tyrosine kinase).

Mechanism of Action

4,6-dimethyl-N-[2-(1,3-thiazol-2-yl)propyl]pyrimidin-2-amine binds to the active site of BTK and inhibits its activity. This leads to the inhibition of downstream signaling pathways, including the activation of NF-κB and AKT, which are involved in the regulation of cell survival and proliferation.
Biochemical and Physiological Effects:
The inhibition of BTK by 4,6-dimethyl-N-[2-(1,3-thiazol-2-yl)propyl]pyrimidin-2-amine has been shown to have various biochemical and physiological effects. In preclinical studies, this compound has been shown to inhibit B-cell activation and proliferation, reduce antibody production, and suppress the production of pro-inflammatory cytokines. In addition, it has been shown to induce apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

The advantages of using 4,6-dimethyl-N-[2-(1,3-thiazol-2-yl)propyl]pyrimidin-2-amine in lab experiments include its selectivity for BTK, which reduces off-target effects, and its ability to inhibit downstream signaling pathways. However, the limitations of using this compound include its potential toxicity and the need for further studies to determine its efficacy and safety in humans.

Future Directions

For research on 4,6-dimethyl-N-[2-(1,3-thiazol-2-yl)propyl]pyrimidin-2-amine include the development of more potent and selective BTK inhibitors, the evaluation of its efficacy in clinical trials for the treatment of autoimmune disorders and cancers, and the investigation of its potential applications in other diseases. In addition, further studies are needed to determine the optimal dosing and administration of this compound and to assess its long-term safety and side effects.

Synthesis Methods

The synthesis of 4,6-dimethyl-N-[2-(1,3-thiazol-2-yl)propyl]pyrimidin-2-amine involves several steps. The first step is the reaction of 2-chloro-4,6-dimethylpyrimidine with 2-amino-1,3-thiazole in the presence of a base to form 2-(1,3-thiazol-2-yl)-4,6-dimethylpyrimidin-5-amine. This intermediate is then reacted with 2-bromo-1-(2-hydroxyethyl)benzene in the presence of a palladium catalyst to form the final product.

Scientific Research Applications

The selective inhibition of BTK by 4,6-dimethyl-N-[2-(1,3-thiazol-2-yl)propyl]pyrimidin-2-amine has potential applications in the treatment of various diseases, including autoimmune disorders and cancers. BTK plays a crucial role in B-cell receptor signaling, and its inhibition can lead to the suppression of B-cell activation and proliferation.